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Compound of Interest

Compound Name: 4-Methoxy-3-pyrrolin-2-one

Cat. No.: B1330445 Get Quote

An In-Depth Technical Guide to 4-Methoxy-3-
pyrrolin-2-one
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
CAS Number: 69778-83-2 Molecular Formula: C₅H₇NO₂

This document provides a comprehensive overview of 4-Methoxy-3-pyrrolin-2-one, a

heterocyclic compound of interest in medicinal chemistry and natural product synthesis. The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Methoxy-3-pyrrolin-2-one is

presented in the table below. This data is essential for its handling, characterization, and

application in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1330445?utm_src=pdf-interest
https://www.benchchem.com/product/b1330445?utm_src=pdf-body
https://www.benchchem.com/product/b1330445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 4-methoxy-1,5-dihydro-2H-pyrrol-2-one

Molecular Weight 113.116 g/mol

Physical Form Solid

Storage Temperature Room Temperature (Sealed in dry conditions)

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Methoxy-3-pyrrolin-2-
one is not readily available in the reviewed literature, several general synthetic strategies for

the broader class of 3-pyrrolin-2-ones have been described. These methods can serve as a

foundation for the targeted synthesis of the methoxy-substituted analog.

One common approach involves multicomponent reactions. For instance, a general procedure

for the synthesis of polysubstituted 3-hydroxy-3-pyrroline-2-ones involves the reaction of an

aromatic aldehyde, an amine, and sodium diethyl oxalacetate in the presence of citric acid and

absolute ethanol. The mixture is stirred at room temperature under an argon atmosphere.[1]

This method, through the appropriate selection of starting materials, could potentially be

adapted for the synthesis of 4-methoxy-3-pyrrolin-2-one.

The mechanism for such a three-component reaction is proposed to proceed through an acid-

catalyzed condensation of the aromatic aldehyde and amine to form an imine, which is then

protonated. Concurrently, sodium diethyl oxalacetate forms an enol derivative in the acidic

environment. These intermediates then react to form the pyrrolinone ring structure.[1]

Another synthetic approach to functionalized 3-pyrrolin-2-ones involves the reaction of N,N-

dimethylated aromatic α-amino acids with oxalyl chloride, followed by solvolysis with methanol.

This method yields 4-aryl-3-chloro-5-methoxy-1-methyl-3-pyrrolin-2-ones and demonstrates the

feasibility of introducing a methoxy group at the 5-position.[2]

For the specific synthesis of 4-alkoxy-2,2'-bipyrroles, a diversity-oriented strategy starting from

4-hydroxyproline has been reported, indicating a potential pathway for the introduction of an

alkoxy group at the 4-position of a pyrrole-related structure.
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Biological Significance and Potential Signaling
Pathways
The 4-methoxy-3-pyrrolin-2-one moiety is a crucial component of several bioactive natural

products, most notably the antibiotic althiomycin.[3] Althiomycin exhibits broad-spectrum

antibacterial activity, and the 4-methoxy-3-pyrrolin-2-one fragment is considered a key

pharmacophore responsible for this biological activity.[3] This suggests that 4-Methoxy-3-
pyrrolin-2-one itself, or its derivatives, may possess antibacterial properties.

While specific signaling pathways directly modulated by 4-Methoxy-3-pyrrolin-2-one have not

been elucidated in the available literature, its presence in a potent antibiotic like althiomycin

points towards a mechanism of action that likely involves the disruption of essential bacterial

processes. The antibacterial action of althiomycin is known to be through the inhibition of

protein synthesis in prokaryotes. Therefore, it is plausible that 4-Methoxy-3-pyrrolin-2-one
contributes to this inhibition.

Further research is required to determine the precise molecular targets and signaling pathways

affected by this compound. Given the general role of pyrrolinone derivatives in various

biological activities, including antimicrobial and anti-inflammatory actions, potential areas of

investigation could include pathways related to bacterial cell wall synthesis, protein synthesis,

or inflammatory responses in mammalian cells.

Experimental Workflow for Synthesis
The following diagram illustrates a generalized experimental workflow for the synthesis of

substituted 3-pyrrolin-2-ones based on a multicomponent reaction strategy.
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Generalized Workflow for 3-Pyrrolin-2-one Synthesis
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Caption: A generalized workflow for the synthesis of 3-pyrrolin-2-one derivatives.

Potential Logical Relationship in Biological Activity
The following diagram illustrates the logical relationship between 4-Methoxy-3-pyrrolin-2-one
and its potential biological activity, based on its presence in the antibiotic althiomycin.
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Logical Relationship to Biological Activity
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Caption: Postulated link between the compound and its antibacterial effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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